Cas no 1807043-92-0 (Methyl 3-bromo-2-fluoro-4-methylbenzoate)

• Product Name: Methyl 3-bromo-2-fluoro-4-methylbenzoate
• CAS No: 1807043-92-0
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4954484
• Update Time: 2025-05-22

Methyl 3-bromo-2-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-fluoro-4-methylbenzoate

• Inchi： 1S/C9H8BrFO2/c1-5-3-4-6(9(12)13-2)8(11)7(5)10/h3-4H,1-2H3
• InChI Key： JYRAJAWMMYABIP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)OC)C=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-bromo-2-fluoro-4-methylbenzoate

Methyl 3-bromo-2-fluoro-4-methylbenzoate: A Comprehensive Overview

Methyl 3-bromo-2-fluoro-4-methylbenzoate, with the CAS number 1807043-92-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group with substituents at specific positions on the aromatic ring. The presence of bromine and fluorine atoms, along with a methyl group, imparts distinctive chemical properties that make it valuable for various applications.

The synthesis of Methyl 3-bromo-2-fluoro-4-methylbenzoate involves a series of carefully designed reactions that ensure high purity and structural integrity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yields. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction rates while maintaining the quality of the final product.

One of the most intriguing aspects of this compound is its reactivity under different conditions. Studies have shown that Methyl 3-bromo-2-fluoro-4-methylbenzoate exhibits excellent stability under mild thermal conditions, making it suitable for applications that require prolonged exposure to heat. Additionally, its ability to undergo nucleophilic substitution reactions has been exploited in the development of novel pharmaceutical intermediates.

In terms of applications, Methyl 3-bromo-2-fluoro-4-methylbenzoate has found significant use in the pharmaceutical industry as a precursor for bioactive compounds. Researchers have utilized this compound to synthesize potential drug candidates targeting various diseases, including cancer and infectious diseases. For example, recent studies have demonstrated its utility in the development of inhibitors for key enzymes involved in viral replication.

The electronic properties of Methyl 3-bromo-2-fluoro-4-methylbenzoate also make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient aromatic system has led to its incorporation into materials for organic light-emitting diodes (OLEDs) and other optoelectronic devices. This application underscores the compound's versatility and highlights its potential for contributing to advancements in modern technology.

From a structural perspective, Methyl 3-bromo-2-fluoro-4-methylbenzoate features a benzene ring with substituents at positions 2, 3, and 4. The methyl group at position 4 contributes to the compound's lipophilicity, while the bromine and fluorine atoms at positions 3 and 2 introduce electronic effects that influence reactivity and stability. These structural features are critical in determining the compound's behavior in both chemical reactions and biological systems.

Recent research has also focused on understanding the environmental impact of Methyl 3-bromo-2-fluoro-4-methylbenzoate. Studies have shown that under certain conditions, such as exposure to sunlight or microbial activity, the compound undergoes degradation pathways that result in less harmful byproducts. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, Methyl 3-bromo-2-fluoro-4-methylbenzoate stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific developments. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.